Cas no 100-75-4 (N-Nitrosopiperidine)

• Product Name: N-Nitrosopiperidine
• CAS No: 100-75-4
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• CID: 162390
• PubChem ID: 7526
• Update Time: 2025-07-20

N-Nitrosopiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-nitroso-
• 1-Nitrosopiperidine
• 1-NITROSOPIPERIDINE - CARC.
• N-Nitrosopiperidine
• N-Nitrosopiperidine Solution
• 1-Nitrosopiperidine solution certified reference material, 5000 μg
• mL in methanol
• N-Nitrosopiperidine2000µg
• NPI
• NPIP
• NSC 138
• tl266
• n-pip
• No-Pip
• N-N-Pip
• N-Nitrosopi
• Nitrosopiperidin
• NITROSOPIPERIDINE
• CCRIS 477
• 1-Nitroso-piperidine
• NS00000639
• BRN 0110253
• Z1198147906
• N-Nitroso-piperidin
• TL 266
• SMR001224515
• UWSDONTXWQOZFN-UHFFFAOYSA-N
• Piperidine, 1-nitroso-; 1-Nitrosopiperidine; N-Nitrosopiperidine; NPI; NPIP; NSC 138
• CHEBI:76324
• EN300-7215701
• 100-75-4
• N-NITROSOPIPERIDINE [HSDB]
• N-Nitroso-piperidin [German]
• HMS3039N10
• C19284
• NCGC00091386-01
• EINECS 202-886-6
• NSC-138
• UNII-6N066XUL4L
• D92816
• N-Nitrosopiperidine-d4
• RCRA waste number U179
• NSC138
• HSDB 5115
• 6N066XUL4L
• WLN: T6NTJ ANO
• NCGC00257821-01
• CAS-100-75-4
• MLS002152912
• InChI=1/C5H10N2O/c8-6-7-4-2-1-3-5-7/h1-5H
• N-Nitrosopiperidine 10 microg/mL in Methanol
• Piperidine,1-nitroso-
• NITROSOPIPERIDINE, N-
• SCHEMBL605035
• AKOS006275616
• N-NITROSOPIPERIDINE [IARC]
• DTXSID8021060
• 5-20-03-00530 (Beilstein Handbook Reference)
• N-nitrosohexahydropyridine
• FT-0631528
• FT-0672988
• 1-Nitrosopiperidine solution
• Pyridine, hexahydro-N-nitroso-
• FT-0672989
• DTXCID901060
• NCGC00091386-02
• RCRA waste no. U179
• Tox21_200267
• Q22138417
• Nitrosopiperidin [German]
• AS-76660
• CHEMBL165244
• Piperidine, 1nitroso
• N-nitrosopentamethyleneimine
• NNitrosopiperidin
• Pyridine, hexahydroNnitroso
• Pyridine, hexahydro-N-nitroso
• Hexahydro-N-nitroso-pyridine
• 1Nitrosopiperidine
• NOPip
• pyridine,hexahydro-N-nitroso
• N-NITROSOPIPERIDINE (IARC)

• MDL： MFCD00023652
• Inchi： 1S/C5H10N2O/c8-6-7-4-2-1-3-5-7/h1-5H2
• InChI Key： UWSDONTXWQOZFN-UHFFFAOYSA-N
• SMILES： O=NN1CCCCC1

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.103 g/cm3 (20 ºC 20 Torr)
• Melting Point: 170 °C (decomposition)
• Boiling Point: 219 ºC
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: 1.4933 (589.3 nm 19 ºC)
• Solubility: Slightly soluble (27 g/l) (25 º C),
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 32.67000
• LogP: 1.09160
• Color/Form: 5000 μg/mL in methanol

N-Nitrosopiperidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 16-36/37-45
• RTECS：TN2100000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Nitrosopiperidines
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Nitrosopiperidine

Recent Advances in the Study of N-Nitrosopiperidine (CAS: 100-75-4): Implications for Chemical Biology and Pharmaceutical Research

N-Nitrosopiperidine (CAS: 100-75-4) is a nitrosamine compound that has garnered significant attention in chemical biology and pharmaceutical research due to its potential carcinogenic properties and its role as a model compound for studying nitrosamine-induced toxicity. Recent studies have focused on understanding its molecular mechanisms, metabolic pathways, and potential applications in drug development and safety assessment. This research brief synthesizes the latest findings related to N-Nitrosopiperidine, highlighting key advancements and their implications for the field.

A 2023 study published in Chemical Research in Toxicology investigated the metabolic activation of N-Nitrosopiperidine in human liver microsomes. The researchers identified cytochrome P450 enzymes, particularly CYP2E1, as the primary catalysts for the bioactivation of this compound, leading to the formation of reactive intermediates that can induce DNA damage. These findings underscore the importance of metabolic profiling in assessing the safety of nitrosamine-containing compounds in pharmaceuticals.

Another significant development is the application of advanced analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, to detect and quantify N-Nitrosopiperidine at trace levels. A 2024 study in Analytical Chemistry demonstrated the use of these techniques to monitor nitrosamine impurities in drug formulations, providing a robust framework for quality control in the pharmaceutical industry.

In the context of environmental health, recent research has explored the presence of N-Nitrosopiperidine in food and water sources. A collaborative study by the World Health Organization (WHO) and the Food and Agriculture Organization (FAO) reported detectable levels of this compound in certain processed meats and contaminated groundwater, raising concerns about long-term exposure risks. These findings have prompted regulatory agencies to revisit safety guidelines for nitrosamine exposure.

On the therapeutic front, researchers are investigating the potential of N-Nitrosopiperidine derivatives as prodrugs for targeted cancer therapy. A 2023 preprint in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel N-Nitrosopiperidine-based compounds designed to release cytotoxic agents selectively in tumor microenvironments. While preliminary, these results open new avenues for leveraging nitrosamine chemistry in oncology drug design.

In conclusion, the study of N-Nitrosopiperidine (CAS: 100-75-4) continues to evolve, with recent research shedding light on its toxicological mechanisms, analytical detection methods, and potential therapeutic applications. These advancements not only enhance our understanding of nitrosamine biology but also inform regulatory and industrial practices to mitigate risks and harness opportunities in chemical and pharmaceutical sciences.